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Compound of Interest

Compound Name: 4-n-Propylthiophenol

Cat. No.: B7724607 Get Quote

An In-depth Technical Guide to the Structural Isomers of 4-n-Propylthiophenol

Introduction
Thiophenols, and their alkylated derivatives, are a significant class of organosulfur compounds

utilized as intermediates and building blocks in a wide array of industrial and research

applications. Their utility stems from the reactivity of the sulfhydryl (-SH) group, which can

undergo various transformations including oxidation, alkylation, and metal coordination. This

guide focuses on 4-n-propylthiophenol and its structural isomers, providing a comparative

analysis of their properties, synthesis, and applications for researchers, scientists, and

professionals in drug development.

The structural isomers of 4-n-propylthiophenol can be categorized into two main groups:

positional isomers, where the n-propyl group is located at different positions on the benzene

ring, and isomers featuring a branched alkyl chain (isopropyl). These structural variations, while

seemingly minor, can lead to significant differences in physical properties, reactivity, and

biological activity.

Structural Isomers of Propylthiophenol
The primary isomers of interest are derived from either an n-propyl or an isopropyl group

attached to the thiophenol ring at the ortho (2-), meta (3-), or para (4-) positions.

Positional Isomers (n-Propyl):
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2-n-Propylthiophenol

3-n-Propylthiophenol

4-n-Propylthiophenol

Branched-Chain Isomers (Isopropyl):

2-isopropylthiophenol (CAS: 6262-87-9)[1]

3-isopropylthiophenol

4-isopropylthiophenol (CAS: 4946-14-9)[2][3]

For comparative purposes, the properties of the parent compound, thiophenol (CAS: 108-98-5),

are also included.[4][5]

Physical and Chemical Properties
The physical and chemical properties of these isomers are influenced by the position and

structure of the propyl substituent. The following tables summarize key quantitative data for

these compounds.

Table 1: Physical Properties of Thiophenol and Propylthiophenol Isomers
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Compo
und

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Boiling
Point
(°C)

Melting
Point
(°C)

Density
(g/mL at
25°C)

Refracti
ve Index
(n20/D)

Thiophe
nol

108-98-5 C₆H₆S
110.18[4
]

169[5] -15[5] 1.073 1.588[5]

2-n-

Propylph

enol*

644-35-9 C₉H₁₂O 136.19 224 - 226 7
0.988 -

0.996

1.524 -

1.528

3-n-

Propylph

enol*

621-27-2 C₉H₁₂O 136.19[6]
Data not

available

Data not

available

Data not

available

Data not

available

4-n-

Propylthi

ophenol

4527-44-

0
C₉H₁₂S 152.26[7]

Data not

available

Data not

available

Data not

available

Data not

available

2-

isopropylt

hiopheno

l

6262-87-

9
C₉H₁₂S 152.26[1]

Data not

available

Data not

available

Data not

available

Data not

available

| 4-isopropylthiophenol | 4946-14-9 | C₉H₁₂S | 152.26 | 99 - 100 (at 14 mmHg) | Data not

available | 0.979[8] | 1.552 |

*Note: Data for the corresponding propyl-substituted phenols are included for comparative

context where thiophenol data is unavailable.[6][9]

Table 2: Chemical and Safety Properties
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Compound pKa
Flash Point
(°C)

Solubility Key Hazards

Thiophenol 6.62[10] 50[11]

Insoluble in
water; soluble
in alcohol,
ether.[4][11]

Toxic,
Flammable,
Irritant.[4]

2-n-

Propylphenol*

Data not

available

Data not

available

Slightly soluble in

water; soluble in

oils.[9]

Harmful if

swallowed.[9]

3-n-

Propylphenol*

Data not

available

Data not

available

Soluble in water.

[12]

Harmful if

swallowed or in

contact with skin.

[6]

4-n-

Propylthiophenol

Data not

available

Data not

available

Soluble in

organic solvents;

limited in water.

[13]

Data not

available

2-

isopropylthiophe

nol

Data not

available

Data not

available

Data not

available

Data not

available

| 4-isopropylthiophenol | 6.79 (Predicted)[3] | 86.4[3] | Sparingly soluble in water.[14] |

Corrosive.[3] |

*Note: Data for the corresponding propyl-substituted phenols are included for comparative

context where thiophenol data is unavailable.[6][9]

Experimental Protocols
General Synthesis of Propylthiophenol Isomers
A common route for the synthesis of alkylated thiophenols involves the reduction of the

corresponding sulfonyl chloride or the reaction of a phenol derivative.

Method 1: Reduction of Isopropylbenzenesulfonyl Chloride
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This method is documented for the synthesis of 4-isopropylthiophenol.[3]

Reaction Setup: 4-isopropylbenzenesulfonyl chloride is added to a reaction vessel containing

a suitable solvent (e.g., toluene, water).

Reducing Agents: A reducing agent such as iron powder or triphenylphosphine is introduced,

along with an acid source like hydrogen chloride.[3]

Reaction Conditions: The mixture is heated (e.g., to 40°C) and stirred for a specified period

(e.g., 1 hour).[3]

Workup and Purification: After the reaction is complete, the organic layer is separated,

washed, dried, and concentrated. The crude product is then purified, typically by vacuum

distillation, to yield the pure isopropylthiophenol.

Method 2: Conversion from Isopropylphenol

This route involves converting the hydroxyl group of a phenol to a sulfhydryl group.

Reaction: 4-isopropylphenol is reacted with a sulfur-containing reagent, such as Lawesson's

reagent or elemental sulfur, under basic conditions.[14]

Intermediate Formation: This step often produces a disulfide intermediate.

Reduction: The disulfide intermediate is subsequently reduced to the corresponding thiol.

Purification: The final product is purified using standard techniques like distillation or

chromatography.

The following diagram illustrates a generalized workflow for the synthesis and subsequent

application of these isomers.
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Figure 1: General Synthesis and Application Workflow
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Caption: General workflow from precursors to propylthiophenol isomers and their applications.
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Characterization
Standard analytical techniques are used to confirm the structure and purity of the synthesized

isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

elucidate the carbon-hydrogen framework, confirming the substitution pattern and the

structure of the propyl group. For example, the ¹H NMR spectrum for 3-n-propylthiophenol

has been reported as (400 MHz, CDCl₃), δ 0.93 (t, J = 7.4 Hz, 3H), 1.61 (m, 2H), 2.52 (t, J =

7.5 Hz, 2H), 3.40 (s, 1H), 6.95-7.15 (m, 4H).[13]

Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern,

confirming the elemental composition.

Gas Chromatography (GC): Used to determine the purity of the liquid samples.

Applications and Biological Relevance
Propylthiophenol isomers serve as crucial intermediates in various fields. Their reactivity makes

them suitable for constructing more complex molecules.

Pharmaceutical and Agrochemical Synthesis: These compounds are valuable building blocks

for active pharmaceutical ingredients (APIs) and crop protection products.[2] 4-

isopropylthiophenol, for instance, is used in the synthesis of medicines, pesticides, and dyes.

[15]

Material Science: Thiophenols have a strong affinity for gold surfaces, enabling the formation

of self-assembled monolayers (SAMs). These SAMs can modify surface properties and are

explored for use in biosensors, molecular electronics, and drug delivery systems.[16]

Antioxidants and Polymer Additives: Thiophenol derivatives are used in the production of

antioxidants and as vulcanization accelerators and UV stabilizers in the polymer industry.[14]

The logical relationship between the core structure of propylthiophenol and its functional

applications is outlined in the following diagram.
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Figure 2: Structure-Function Relationship
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Caption: Relationship between molecular structure and chemical function in propylphenols.

Conclusion
The structural isomers of 4-n-propylthiophenol exhibit distinct properties and applications

based on the substitution pattern and alkyl group structure. While comprehensive data for all

isomers is not uniformly available, the well-documented properties of 4-isopropylthiophenol

highlight their importance as intermediates in the pharmaceutical, agrochemical, and material

science sectors. Further research into the specific properties and biological activities of the

less-studied n-propyl and other isopropyl isomers could unveil new opportunities for their

application in drug discovery and materials innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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